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Compound of Interest

Compound Name: m-PEG17-NHS ester

Cat. No.: B8106489

Essential Safety and Handling Guide for m-
PEG17-NHS Ester

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical reagents is paramount. This guide provides immediate safety, operational,
and disposal protocols for m-PEG17-NHS ester, a PEG-based PROTAC linker. Adherence to
these procedures is critical for laboratory safety and experimental success.

Chemical and Physical Properties

A summary of the key properties of m-PEG17-NHS ester is provided in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b8106489?utm_src=pdf-interest
https://www.benchchem.com/product/b8106489?utm_src=pdf-body
https://www.benchchem.com/product/b8106489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Property Value Source
Chemical Formula C40H75N021 [1]
Molecular Weight ~906.03 g/mol [1][2]
Appearance White to off-white solid [1]
Purity Typically =295% - 98% [2][3]
Solubility Soluble in DMSO and DMF [4]

Short term (days to weeks) at
N 0-4°C; Long term (months to
Storage Conditions ) [1]12]
years) at -20°C. Store in a dry,

dark place.

Hazard Identification and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for m-PEG17-NHS ester is not readily available, an
SDS for a similar compound, m-PEG-NHS ester (MW 2000), indicates the following hazards:
Harmful if swallowed, causes skin irritation, and causes serious eye irritation.[5] Therefore,
appropriate personal protective equipment must be worn at all times when handling this
compound.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Chemical splash goggles that
meet ANSI Z.87.1 1989

Eye Protection Safety glasses or goggles standard. A face shield is
required if there is a risk of

splashing.[6]

Nitrile or other chemically
resistant gloves. Inspect

Hand Protection Chemical-resistant gloves before each use and change
immediately upon contact with
the chemical.[6][7]

A standard lab coat should be
Body Protection Laboratory coat worn and buttoned to cover as

much skin as possible.[6]

Recommended when handling
Respiratory Protection Dust mask the solid powder to avoid

inhalation.[7]

Operational Handling Procedures

The N-hydroxysuccinimide (NHS) ester moiety is moisture-sensitive and can readily hydrolyze,
rendering the compound inactive.[4][8] To ensure the integrity of the reagent and the success of
your experiment, follow these handling procedures:

o Acclimatization: Before opening, allow the vial of m-PEG17-NHS ester to equilibrate to room
temperature to prevent moisture condensation.[4]

o Reagent Preparation:

o Dissolve the required amount of m-PEG17-NHS ester in an appropriate anhydrous
organic solvent such as DMSO or DMF immediately before use.[4]

o Do not prepare stock solutions for long-term storage as the NHS ester will hydrolyze.[4]
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o Avoid using buffers that contain primary amines (e.g., Tris or glycine) as they will react
with the NHS ester. Use an amine-free buffer like phosphate-buffered saline (PBS) at a pH
of 7.2-8.0.[4]

¢ Reaction Quenching: After the reaction is complete, any unreacted NHS ester can be
guenched by adding an amine-containing buffer such as Tris-buffered saline (TBS) or a
solution of glycine or ethanolamine.[9]

Disposal Plan

All waste generated from the use of m-PEG17-NHS ester should be considered chemical
waste and must be segregated from regular trash.[7]

Waste Stream Management

Waste Type Disposal Procedure

Collect the original vial in a designated, clearly
Unused or Expired Solid labeled hazardous waste container. Do not

dispose of in regular trash.[7]

Collect in a designated, sealed, and clearly
) ) labeled hazardous waste container made of a
Concentrated Solutions (in DMSO/DMF) ] ] ) ]
material compatible with the solvent (e.g., high-

density polyethylene).[7]

Ensure the reactive NHS ester is quenched by
adjusting the pH to between 7 and 8.5 and
allowing it to stand for several hours to
) ) hydrolyze. Collect the quenched solution in a

Dilute Aqueous Solutions ] )
designated aqueous hazardous waste container.
Do not dispose of down the drain without
permission from your institution's Environmental

Health and Safety (EHS) department.[7]

) ] ] Collect all solid materials that have come into
Contaminated Labware (pipette tips, gloves, ] ] ] )
) contact with the compound in a designated solid
etc.
hazardous waste container.[7]
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Workflow for Handling and Disposal of m-PEG17-NHS Ester
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Caption: Workflow for the safe handling and disposal of m-PEG17-NHS ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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